Cas no 61874-51-9 (Isopropoxypentafluorobenzene)

Isopropoxypentafluorobenzene structure
Isopropoxypentafluorobenzene structure
Product Name:Isopropoxypentafluorobenzene
CAS No:61874-51-9
MF:C9H7F5O
MW:226.143300294876
CID:464048
PubChem ID:13411834
Update Time:2025-04-19

Isopropoxypentafluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, pentafluoro(1-methylethoxy)-
    • LogP
    • 1,2,3,4,5-pentafluoro-6-propan-2-yloxybenzene
    • Isopropoxypentafluorobenzene
    • MFCD16620569
    • SCHEMBL10259660
    • 1,2,3,4,5-Pentafluoro-6-[(propan-2-yl)oxy]benzene
    • AKOS016015395
    • DTXSID00539961
    • 61874-51-9
    • 1,2,3,4,5-Pentafluoro-6-(1-methylethoxy)benzene
    • Inchi: 1S/C9H7F5O/c1-3(2)15-9-7(13)5(11)4(10)6(12)8(9)14/h3H,1-2H3
    • InChI Key: APQBSUNGPSYRQX-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1OC(C)C)F)F)F)F

Computed Properties

  • Exact Mass: 226.04170565g/mol
  • Monoisotopic Mass: 226.04170565g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 179.0±35.0 °C at 760 mmHg
  • Flash Point: 68.4±21.8 °C
  • Vapor Pressure: 1.3±0.3 mmHg at 25°C

Isopropoxypentafluorobenzene Security Information

Isopropoxypentafluorobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 135.00 2022-06-04
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